BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and safety information for N-(3-
Aminophenyl)acetamide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-(3-Aminophenyl)acetamide

Cat. No.: B363913
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Introduction

N-(3-Aminophenyl)acetamide (CAS No. 102-28-3), also known as 3'-aminoacetanilide or m-
aminoacetanilide, is an aromatic amine derivative of acetanilide.[1] It presents as a light brown
or gray crystalline solid and serves as a crucial intermediate in various synthetic applications.[2]
[3] Its utility is most prominent in the manufacturing of azo dyes and disperse dyes.[2][3][4]
Given its chemical nature and application in research and development, a thorough
understanding of its health and safety profile is paramount for professionals in laboratory and
industrial settings.

This guide provides a comprehensive overview of the hazards, safe handling protocols,
emergency procedures, and toxicological data associated with N-(3-Aminophenyl)acetamide,
designed to empower researchers, scientists, and drug development professionals with the
knowledge to manage this chemical safely and effectively.

Hazard Identification and GHS Classification

N-(3-Aminophenyl)acetamide is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
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are related to irritation and acute toxicity. The signal word associated with this chemical is
"Warning".[1][5][6][7]

The causality behind this classification stems from its chemical structure. The presence of an
aromatic amine group can lead to skin and respiratory sensitization, while the overall molecule
can cause irritation upon contact with mucous membranes.

Table 1: GHS Classification Summary for N-(3-
Aminophenyl)acetamide

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[7]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[51[61[7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1][5][61[7]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[3][5][6]

Toxicological Profile

The toxicological data for N-(3-Aminophenyl)acetamide is limited, but available studies
indicate moderate acute toxicity. When heated to decomposition, it is known to emit toxic fumes
containing nitrogen oxides (NOx).[2][3] A key piece of quantitative data is its median lethal dose
(LD50).

ble 2: .

Route of Exposure Test Animal LD50 Value

Intravenous Mouse 320 mg/kg[2][3]

This intravenous LD50 value suggests a significant level of toxicity if the compound enters the
bloodstream directly. While oral, dermal, and inhalation toxicity data are not as readily
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available, the "Harmful if swallowed" classification indicates that ingestion is a primary route of
concern for acute toxic effects.

Safe Handling and Laboratory Protocol

A self-validating system of protocols is essential to minimize exposure and ensure safety. The
following step-by-step methodology is designed for handling N-(3-Aminophenyl)acetamide
powder in a laboratory setting. The causality behind these steps is the prevention of
aerosolization and containment of the powdered solid.

Step-by-Step Handling Protocol

o Preparation and Hazard Review: Before handling, review the Safety Data Sheet (SDS).[5][8]
Ensure the location of the nearest safety shower and eye wash station is known.

o Engineering Controls: All weighing and transfer operations must be conducted within a
certified chemical fume hood or a ventilated enclosure to prevent inhalation of dust.[8]

o Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 4.0. This
includes, at a minimum, a lab coat, nitrile gloves, and chemical safety goggles.[5]

o Weighing and Transfer:

o Use a micro-spatula to carefully transfer the powder from the stock container to a tared
weigh boat. Avoid any actions that could generate dust, such as scooping quickly or
dropping the powder from a height.

o Close the primary stock container immediately after dispensing the required amount.[2]

o To transfer the weighed powder to a reaction vessel, gently tap the weigh boat on the
inner rim of the vessel.

o If dissolving, add the solvent to the powder in the vessel slowly to avoid splashing.

» Spill Management: In case of a small spill within the fume hood, gently cover the powder with
a damp paper towel to avoid raising dust. Then, wipe it up and place it in a sealed container
for hazardous waste disposal. For larger spills, follow the emergency procedures outlined in
Section 6.0.[9]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b363913?utm_src=pdf-body
https://www.fishersci.dk/store/msds?partNumber=15477108&countryCode=DK&language=en
https://enamine.enamine.net/pub/msds?code=EN300-35913&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-35913&&senderid=0&&lang=en
https://www.fishersci.dk/store/msds?partNumber=15477108&countryCode=DK&language=en
https://www.echemi.com/products/pid_Seven1117-n1-3-aminophenylacetamide.html
https://pim-resources.coleparmer.com/sds/02642.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Post-Handling Decontamination:

o Wipe down the spatula, weigh boat (if not disposable), and the work surface inside the
fume hood with a suitable solvent (e.g., 70% ethanol) to remove any residual powder.

o Dispose of all contaminated materials (gloves, weigh boats, paper towels) in a designated
solid hazardous waste container.

o Wash hands thoroughly with soap and water after removing gloves.[8]

Personal Protective Equipment (PPE) Protocol

The selection and use of PPE are critical control measures. The following protocol ensures a
barrier between the researcher and the chemical.

o Eye Protection: Chemical safety goggles or a face shield (if there is a splash hazard)
meeting European standard EN 166 or NIOSH (US) standards must be worn.[5][10]

o Hand Protection: Compatible, chemical-resistant gloves (e.g., Nitrile rubber) must be worn.
[5] Gloves should be inspected for integrity before use and removed using the proper
technique to avoid skin contact.[8]

o Skin and Body Protection: A lab coat or chemical-resistant apron is required. Wear long
pants and closed-toe shoes to ensure no skin is exposed.[5][8]

o Respiratory Protection: Under normal laboratory use with adequate engineering controls
(fume hood), respiratory protection is not typically required.[5] For large-scale operations or
in case of ventilation failure, a NIOSH/MSHA or European Standard EN 136 approved
respirator with an appropriate particulate filter (e.g., N95) should be used.[5]

Diagram: PPE Workflow for Handling Hazardous
Powders
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Preparation Phase

[Assess Task & Hazards]
iBased on SDS

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Donning Sequence

1. Don Lab Coat

Clean to Dirty
3. Don Gloves

Doffing Sequence (Contamination Removal)

G. Remove Gloves (Proper TechniqueD

Dirty to Clean

2. Remove Lab Coat

Dirty to Clean

3. Remove Goggles
G. Wash Hands Thoroughla

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for safe handling.
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Storage, Stability, and Incompatibilities

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a cool, dry, well-ventilated place away from direct sunlight.[2][4]
[5] Keep the container tightly closed to prevent moisture absorption and contamination.[2][5]

Chemical Stability: The compound is stable under normal, recommended storage conditions.

[5]

Reactivity Profile: As an aromatic amine, N-(3-Aminophenyl)acetamide is a chemical base.
It can react exothermically with acids to form salts.[2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[3][5] Amines may also be incompatible with isocyanates, halogenated
organics, and peroxides.[2]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill. Medical

personnel should be made aware of the chemical involved.[5]

Exposure Protocols

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[2][5][8] Remove contact lenses if
present and easy to do.[5][8] Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and shoes.[8] Wash the affected
skin area with plenty of soap and water for at least 15 minutes.[5] If skin irritation occurs,
seek medical advice.[8]

Inhalation: Remove the victim from the exposure area to fresh air immediately.[5][8] If the
person is not breathing, provide artificial respiration. If breathing is difficult, give oxygen.
Seek immediate medical attention.[3]
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[3][5] Call a poison control center or doctor immediately for treatment advice.

Diagram: First Aid Decision Workflow

Exposure Event

Caption: Decision workflow for first aid response to exposure.
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Disposal Considerations

All waste containing N-(3-Aminophenyl)acetamide must be treated as hazardous waste.

o Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[10]

o Contaminated Materials: Used gloves, paper towels, and other contaminated disposable

materials should be placed in a sealed, labeled container and disposed of according to
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institutional and local environmental regulations.[10] Do not allow the product to enter drains.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1119127226_p-AminoAcetanilide-CASNO-122-80-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1119127226_p-AminoAcetanilide-CASNO-122-80-5-MSDS.pdf
https://www.benchchem.com/product/b363913?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/3-Aminoacetanilide
https://www.echemi.com/products/pid_Seven1117-n1-3-aminophenylacetamide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3404737.htm
https://www.lookchem.com/404.htm
https://www.fishersci.dk/store/msds?partNumber=15477108&countryCode=DK&language=en
https://www.bldpharm.com/products/102-28-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/7604
https://enamine.enamine.net/pub/msds?code=EN300-35913&&senderid=0&&lang=en
https://pim-resources.coleparmer.com/sds/02642.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1119127226_p-AminoAcetanilide-CASNO-122-80-5-MSDS.pdf
https://www.benchchem.com/product/b363913#health-and-safety-information-for-n-3-aminophenyl-acetamide
https://www.benchchem.com/product/b363913#health-and-safety-information-for-n-3-aminophenyl-acetamide
https://www.benchchem.com/product/b363913#health-and-safety-information-for-n-3-aminophenyl-acetamide
https://www.benchchem.com/product/b363913#health-and-safety-information-for-n-3-aminophenyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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